Cas no 2228540-58-5 (methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228540-58-5
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 6085850
• PubChem ID: 165671480
• Update Time: 2025-05-20

methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1757327
• 2228540-58-5

• Inchi： 1S/C10H13N5O2/c1-14-8(6(4-12-14)10(16)17-3)9-7(11)5-13-15(9)2/h4-5H,11H2,1-3H3
• InChI Key： VZEBVBAIEGDJJG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C1=C(C=NN1C)N)=O

Computed Properties

• Exact Mass: 235.10692467g/mol
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88Ų

Additional information on methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate: A Comprehensive Overview

Methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate is a compound with the CAS number 2228540-58-5, and it has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The presence of amino and methyl groups further enhances its chemical versatility, making it a valuable molecule for both academic research and industrial applications.

The synthesis of methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated a novel approach to synthesizing this compound using microwave-assisted reactions, which significantly reduced reaction time while maintaining high efficiency.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. In particular, methyl 5-(4-amino... has shown remarkable activity against various cancer cell lines in vitro. A recent study conducted by researchers at the University of California revealed that this compound induces apoptosis in human breast cancer cells by targeting specific signaling pathways. These findings have opened new avenues for its use in oncology research.

In addition to its pharmacological applications, methyl 5-(4-amino... has also been explored for its potential in agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a candidate for developing new pesticides and herbicides. A research team from the Max Planck Institute reported that this compound exhibits potent activity against phytopathogenic fungi, suggesting its potential role in crop protection.

The structural uniqueness of methyl 5-(4-amino... also makes it an attractive molecule for material science applications. Its ability to form stable coordination complexes with metal ions has been exploited in the development of novel catalysts for organic transformations. A study published in *Nature Communications* highlighted its use as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating high catalytic efficiency under mild conditions.

From an analytical standpoint, the characterization of methyl 5-(4-amino... has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and MS. These studies have provided valuable insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity, aiding in the design of new derivatives with enhanced biological activity.

In conclusion, methyl 5-(4-amino... (CAS No: 2228540-58) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future research and development efforts.